MMAF (sodium)

• IUPAC Name: sodium;(2S)-2-[[(2R,3R)-3-methoxy-3-[(2S)-1-[(3R,4S,5S)-3-methoxy-5-methyl-4-[methyl-[(2S)-3-methyl-2-[[(2S)-3-methyl-2-(methylamino)butanoyl]amino]butanoyl]amino]heptanoyl]pyrrolidin-2-yl]-2-methylpropanoyl]amino]-3-phenylpropanoate
• InChI: InChI=1S/C39H65N5O8.Na/c1-12-25(6)34(43(9)38(48)33(24(4)5)42-37(47)32(40-8)23(2)3)30(51-10)22-31(45)44-20-16-19-29(44)35(52-11)26(7)36(46)41-28(39(49)50)21-27-17-14-13-15-18-27;/h13-15,17-18,23-26,28-30,32-35,40H,12,16,19-22H2,1-11H3,(H,41,46)(H,42,47)(H,49,50);/q;+1/p-1/t25-,26+,28-,29-,30+,32-,33-,34-,35+;/m0./s1
• InChI Key: LGMDBXMBHWLORJ-KMYLZLQDSA-M
• Canonical SMILES: CCC(C)C(C(CC(=O)N1CCCC1C(C(C)C(=O)NC(CC2=CC=CC=C2)C(=O)[O-])OC)OC)N(C)C(=O)C(C(C)C)NC(=O)C(C(C)C)NC.[Na+]
• Isomeric SMILES: CC[C@H](C)[C@@H]([C@@H](CC(=O)N1CCC[C@H]1[C@@H]([C@@H](C)C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)[O-])OC)OC)N(C)C(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC.[Na+]
• Molecular Formula: C39H64N5NaO8
• Molecular Weight: 753.9 g/mol

Description

MMAF (Monomethylauristatin F) sodium is a potent tubulin polymerization inhibitor and is used as an antitumor agent. It is widely used as a cytotoxic component of antibody-drug conjugates (ADCs) such as Vorsetuzumab mafodotin and SGN-CD19A.

Synthesis Analysis

The synthesis of MMAF involves site-selective modification strategies in antibody-drug conjugates. This strategy was first applied to the synthesis of ADCs in 2014. The desired DAR 4 species was the major product of this synthesis.

Molecular Structure Analysis

MMAF is a synthetic auristatin derivative. It has been characterized by NMR spectroscopy and quantum chemical modelling. Half of the drug molecules are locked in an inactive conformation in solution.

Chemical Reactions Analysis

MMAF is used in the creation of antibody-drug conjugates (ADCs) through a process that involves attaching the MMAF to an antibody via a linker. This process is critical in the creation of ADCs and has been the subject of extensive research.

Physical And Chemical Properties Analysis

MMAF has the molecular formula C39H65N5O8 and a molecular weight of 731.96. It is a white to off-white solid that is stored at 2-8°C, protected from light, and stored under nitrogen.

Mechanism of Action

MMAF is an antimitotic agent which inhibits cell division by blocking the polymerisation of tubulin. It is linked to an antibody with high affinity to structures on cancer cells, causing MMAF to accumulate in such cells.

Safety and Hazards

MMAF should be handled with care to avoid inhalation, contact with eyes and skin, and the formation of dust and aerosols. In case of contact with eyes or skin, it is recommended to rinse thoroughly with large amounts of water and seek medical advice.

Future Directions

There are several new promising ADCs that are being developed and are in clinical trials. Understanding and overcoming resistance mechanisms is crucial to enhancing the efficacy of ADCs against cancer. ADCs are likely to revolutionize cancer treatment in the future for various cancer types and stages.